Cas no 1782061-16-8 (2-(6-(4-Methylpiperazin-1-yl)pyridin-2-yl)ethan-1-amine)

• Product Name: 2-(6-(4-Methylpiperazin-1-yl)pyridin-2-yl)ethan-1-amine
• CAS No: 1782061-16-8
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5718562
• PubChem ID: 83889670
• Update Time: 2025-05-23

2-(6-(4-Methylpiperazin-1-yl)pyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS023640670
• 2-[6-(4-methylpiperazin-1-yl)pyridin-2-yl]ethanamine
• F1967-3381
• 2-(6-(4-methylpiperazin-1-yl)pyridin-2-yl)ethan-1-amine
• 1782061-16-8
• 2-Pyridineethanamine, 6-(4-methyl-1-piperazinyl)-
• 2-(6-(4-Methylpiperazin-1-yl)pyridin-2-yl)ethan-1-amine

• Inchi： 1S/C12H20N4/c1-15-7-9-16(10-8-15)12-4-2-3-11(14-12)5-6-13/h2-4H,5-10,13H2,1H3
• InChI Key： CJWXJIOIDZZEDM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(CCN)N=2)CCN(C)CC1

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 372.8±42.0 °C(Predicted)
• pka: 9.06±0.10(Predicted)

Additional information on 2-(6-(4-Methylpiperazin-1-yl)pyridin-2-yl)ethan-1-amine

2-(6-(4-Methylpiperazin-1-yl)pyridin-2-yl)ethan-1-amine (CAS No. 1782061-16-8)

2-(6-(4-Methylpiperazin-1-yl)pyridin-2-yl)ethan-1-amine is a complex organic compound with the CAS registry number 1782061-16-8. This compound belongs to the class of amines and features a pyridine ring substituted with a methylpiperazine group and an ethanamine side chain. The structure of this molecule is characterized by its heterocyclic aromatic system, which is a key feature in many pharmaceutical and chemical applications.

The synthesis of 2-(6-(4-Methylpiperazin-1-yl)pyridin-2-yl)ethan-1-amine typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's structure allows for various functionalization possibilities, making it a valuable intermediate in drug discovery and material science.

One of the most promising applications of 2-(6-(4-Methylpiperazin-1-yl)pyridin-2-yl)ethan-1-amines is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents. For instance, studies have shown that this compound exhibits moderate to high affinity binding to certain G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, anxiety, and neurodegenerative diseases.

Recent research has also highlighted the role of methylpiperazine-containing compounds in modulating enzyme activities. Specifically, 2-(6-(4-Methylpiperazin-1-y) derivatives have been investigated for their inhibitory effects on kinases and proteases, which are implicated in cancer progression and inflammation. These findings underscore the potential of this compound as a scaffold for designing novel enzyme inhibitors.

In addition to its pharmacological applications, 2-(6-(4-Methylpiperazin...) has found use in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor technologies. For example, recent studies demonstrate that this compound can enhance the selectivity and sensitivity of metalloporphyrin-based sensors for detecting environmental pollutants.

The safety and toxicity profiles of CAS No. 1782061... are currently under investigation. Preliminary data suggest that it exhibits low acute toxicity in animal models, but long-term effects require further evaluation. Regulatory agencies emphasize the importance of thorough toxicological assessments before its widespread use in pharmaceutical or industrial settings.

In conclusion, 2-(6-(4-Methyl...) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in medicine and materials science.